N1-(5-chloro-2-methoxyphenyl)-N2-((1-isonicotinoylpiperidin-4-yl)methyl)oxalamide
Description
N1-(5-chloro-2-methoxyphenyl)-N2-((1-isonicotinoylpiperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H23ClN4O4 and its molecular weight is 430.89. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Novel Synthetic Approaches : A study by Mamedov et al. (2016) developed a novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides via Meinwald rearrangement, offering a new formula for anthranilic acid derivatives and oxalamides. This method is high yielding and operationally simple, indicating its potential for synthesizing complex molecules including "N1-(5-chloro-2-methoxyphenyl)-N2-((1-isonicotinoylpiperidin-4-yl)methyl)oxalamide" (Mamedov et al., 2016).
Biological Activities
Antimicrobial and Antifungal Potential : Novel 2,6-bis(4-methoxyphenyl)-1-methylpiperidin-4-one oxime esters synthesized from p-anisaldehyde have been explored for their antimicrobial and antioxidant activities. Some compounds exhibited significant efficacy against bacterial and fungal strains, highlighting the potential antimicrobial applications of compounds structurally related to "N1-(5-chloro-2-methoxyphenyl)-N2-((1-isonicotinoylpiperidin-4-yl)methyl)oxalamide" (Harini et al., 2014).
Environmental Interaction
Herbicide Degradation : Studies on the degradation of chloroacetamide herbicides and their metabolites in natural water reveal the environmental behavior and fate of similar compounds. This research can inform on the environmental persistence and transformation products of "N1-(5-chloro-2-methoxyphenyl)-N2-((1-isonicotinoylpiperidin-4-yl)methyl)oxalamide" and contribute to understanding its ecological impact (Zimmerman et al., 2002).
properties
IUPAC Name |
N'-(5-chloro-2-methoxyphenyl)-N-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]oxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23ClN4O4/c1-30-18-3-2-16(22)12-17(18)25-20(28)19(27)24-13-14-6-10-26(11-7-14)21(29)15-4-8-23-9-5-15/h2-5,8-9,12,14H,6-7,10-11,13H2,1H3,(H,24,27)(H,25,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKEJYZJYHFSKGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C(=O)NCC2CCN(CC2)C(=O)C3=CC=NC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN4O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(5-chloro-2-methoxyphenyl)-N2-((1-isonicotinoylpiperidin-4-yl)methyl)oxalamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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